Cas no 2229211-43-0 (tert-butyl N-3-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-3-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate
• CAS No: 2229211-43-0
• MF: C₁₄H₁₈F₃NO₃
• MW: 305.292834758759
• CID: 6200712
• PubChem ID: 165621368
• Update Time: 2025-05-20

tert-butyl N-3-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate
• EN300-1883569
• 2229211-43-0
• tert-butyl N-[3-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenyl]carbamate

• Inchi： 1S/C14H18F3NO3/c1-13(2,3)21-12(20)18-9-4-5-11(15)10(8-9)14(16,17)6-7-19/h4-5,8,19H,6-7H2,1-3H3,(H,18,20)
• InChI Key： JPYOWSLUGDRELB-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1C(=CC=C(C=1)NC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 305.12387792g/mol
• Monoisotopic Mass: 305.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-3-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate

tert-butyl N-3-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate: A Comprehensive Overview

tert-butyl N-3-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate, identified by the CAS number 2229211-43-0, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in advanced materials and pharmaceuticals. Recent studies have highlighted its role in enhancing the performance of certain polymers and its potential as a precursor in drug delivery systems.

The molecular structure of tert-butyl N-3-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate is characterized by a complex arrangement of fluorine atoms and hydroxyl groups, which contribute to its exceptional chemical stability. The presence of the tert-butyl group enhances its thermal resistance, making it suitable for high-temperature applications. Researchers have also explored its ability to act as a versatile building block in organic synthesis, particularly in the development of bioactive compounds.

In terms of synthesis, this compound is typically derived from a multi-step process involving nucleophilic substitution and carbonylation reactions. The latest advancements in catalytic methods have enabled more efficient production pathways, reducing costs and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly improve the yield and purity of tert-butyl N-3-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate.

The chemical properties of this compound are heavily influenced by its fluorinated substituents. Fluorine atoms are known for their electron-withdrawing effects, which can modulate the electronic characteristics of the molecule. This property has been leveraged in the design of advanced materials, such as fluoropolymers with enhanced mechanical and chemical resistance. Recent studies have demonstrated that incorporating tert-butyl N-3-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate into polymer matrices can significantly improve their thermal stability and durability under harsh conditions.

In the pharmaceutical industry, this compound has shown promise as an intermediate in drug synthesis. Its hydroxyl group provides sites for further functionalization, enabling the creation of bioactive molecules with tailored pharmacokinetic profiles. For example, researchers have explored its use in developing prodrugs that can be activated within specific physiological environments, minimizing side effects and improving therapeutic efficacy.

The environmental impact of tert-butyl N-3-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate has also been a topic of interest. Studies indicate that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term ecological effects and biodegradation pathways.

In conclusion, tert-butyl N-3-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate (CAS No. 2229211-43-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in modern material science and pharmaceutical research. As ongoing studies continue to uncover new potential uses and optimizations for this compound, it is poised to play an increasingly important role in advancing technological and medical innovations.